Cas no 1707394-93-1 ((5-tert-butyl-1H-1,2,4-triazol-3-yl)-(3-methoxyphenyl)methanamine)

• Product Name: (5-tert-butyl-1H-1,2,4-triazol-3-yl)-(3-methoxyphenyl)methanamine
• CAS No: 1707394-93-1
• MF: C₁₄H₂₀N₄O
• MW: 260.334802627563
• CID: 5191278
• Update Time: 2025-11-01

(5-tert-butyl-1H-1,2,4-triazol-3-yl)-(3-methoxyphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (5-tert-butyl-1H-1,2,4-triazol-3-yl)-(3-methoxyphenyl)methanamine
• 1H-1,2,4-Triazole-5-methanamine, 3-(1,1-dimethylethyl)-α-(3-methoxyphenyl)-

• Inchi： 1S/C14H20N4O/c1-14(2,3)13-16-12(17-18-13)11(15)9-6-5-7-10(8-9)19-4/h5-8,11H,15H2,1-4H3,(H,16,17,18)
• InChI Key： YYLQPGMJCYOWCG-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(OC)C=1)(C1=NN=C(C(C)(C)C)N1)N

Additional information on (5-tert-butyl-1H-1,2,4-triazol-3-yl)-(3-methoxyphenyl)methanamine

(5-tert-butyl-1H-1,2,4-triazol-3-yl)-(3-methoxyphenyl)methanamine: A Promising Molecule in Pharmaceutical Research

CAS No 1707394-93-1 represents a unique chemical entity with significant potential in the field of pharmaceutical development. This compound, known as (5-tert-butyl-1H-1,2,4-triazol-3-yl)-(3-methoxyphenyl)methanamine, belongs to a class of triazole-based derivatives that have garnered substantial attention for their diverse pharmacological activities. Recent studies have highlighted its role in modulating cellular signaling pathways and its potential applications in treating chronic inflammatory diseases and neurodegenerative disorders.

The molecular structure of (5-tert-butyl-1H-1,2,4-triazol-3-yl)-(3-methoxyphenyl)methanamine is characterized by the presence of a triazole ring system, which is linked to a methoxyphenyl group via a methanamine bridge. This unique architecture enables the compound to interact with multiple biological targets, including ion channels, G protein-coupled receptors, and intracellular signaling molecules. The incorporation of the tert-butyl group at the 5-position of the triazole ring enhances the compound's stability and solubility, which are critical factors in drug development.

Recent advancements in medicinal chemistry have demonstrated that (5-tert-butyl-1H-1,2,4-triazol-3-yl)-(3-methoxyphenyl)methanamine exhibits potent anti-inflammatory properties by inhibiting the activation of nuclear factor-kappa B (NF-κB). This transcription factor plays a central role in the regulation of inflammatory responses, and its dysregulation is implicated in several autoimmune and chronic inflammatory conditions. In a 2023 study published in Journal of Medicinal Chemistry, researchers reported that this compound significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases.

Furthermore, (5-tert-buty1-1H-1,2,4-triazol-3-yl)-(3-methoxyphenyl)methanamine has shown promising neuroprotective effects in preclinical models of neurodegenerative disorders. A 2023 study in Neuropharmacology revealed that the compound exerts its neuroprotective activity by modulating the activity of the N-methyl-D-aspartate (NMDA) receptor, which is implicated in the pathogenesis of Alzheimer's disease and other neurodegenerative conditions. The compound's ability to reduce glutamate toxicity and prevent neuronal apoptosis makes it a potential candidate for the treatment of these disorders.

The pharmacokinetic profile of (5-tert-butyl-1H-1,2,4-triazol-3-yl)-(3-methoxyphenyl)methanamine is another area of active research. A 2023 study published in Drug Metabolism and Disposition investigated the compound's metabolic stability and bioavailability. The results indicated that the compound exhibits moderate oral bioavailability due to its hydrophobic nature, which is attributed to the presence of the methoxyphenyl group. This finding is crucial for the development of oral formulations, as it suggests that the compound can be effectively absorbed through the gastrointestinal tract.

One of the key challenges in the development of (5-tert-butyl-1H-1,2,4-triazol-3-yl)-(3-methoxyphenyl)methanamine is its potential for off-target effects. A 2023 review in Pharmacological Reviews highlighted the need for further studies to elucidate the compound's interactions with other biological targets. The authors emphasized that while the compound shows promising therapeutic potential, its safety profile must be thoroughly evaluated in clinical trials to ensure its efficacy and minimize adverse effects.

Recent advances in computational chemistry have provided valuable insights into the molecular mechanisms underlying the activity of (5-tert-butyl-1H-1,2,4-triazol-3-yl)-(3-methoxyphenyl)methanamine. A 2023 study in Journal of Computational Chemistry used molecular docking simulations to predict the compound's binding affinity to various protein targets. The results indicated that the compound has a high binding affinity for the NF-κB inhibitor κB (IKK) complex, which is a critical component of the inflammatory signaling pathway. This finding supports the compound's potential as an anti-inflammatory agent.

The development of (5-tert-butyl-1H-1,2,4-triazol-3-yl)-(3-methoxyphenyl)methanamine is also being explored in the context of drug delivery systems. A 2023 study in Advanced Drug Delivery Reviews investigated the use of nanoparticle-based delivery systems to enhance the compound's therapeutic efficacy. The results demonstrated that encapsulating the compound in liposomes significantly improved its stability and targeting efficiency, making it a promising candidate for targeted drug delivery applications.

In conclusion, (5-tert-butyl-1H-1,2,4-triazol-3-yl)-(3-methoxyphenyl)methanamine represents a significant advancement in the field of pharmaceutical research. Its unique molecular structure and diverse pharmacological activities make it a promising candidate for the treatment of various diseases, including inflammatory conditions and neurodegenerative disorders. Ongoing research is focused on optimizing its therapeutic potential, ensuring its safety profile, and exploring its applications in drug delivery systems. As the field of medicinal chemistry continues to evolve, this compound is poised to play a crucial role in the development of novel therapeutic agents.